Cas no 954235-93-9 (2-bromo-1-(difluoromethoxy)-4-methylbenzene)

2-bromo-1-(difluoromethoxy)-4-methylbenzene structure

954235-93-9 structure

Product Name:2-bromo-1-(difluoromethoxy)-4-methylbenzene

CAS No:954235-93-9

MF:C₈H₇BrF₂O

MW:237.041388750076

CID:802644

PubChem ID:28602515

Update Time:2025-04-19

2-bromo-1-(difluoromethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,2-bromo-1-(difluoromethoxy)-4-methyl-
- 2-bromo-1-(difluoromethoxy)-4-methylbenzene
- 2-Bromo-1-difluoromethoxy-4-methyl-benzene
- 954235-93-9
- AKOS000261806
- DTXSID10651527
- SCHEMBL16952605
- JSOULHSRMOUTOQ-UHFFFAOYSA-N
- EN300-1131791
- AT15191
- Inchi： 1S/C8H7BrF2O/c1-5-2-3-7(6(9)4-5)12-8(10)11/h2-4,8H,1H3
- InChI Key： JSOULHSRMOUTOQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1OC(F)F

Computed Properties

Exact Mass: 235.96500
Monoisotopic Mass: 235.965
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 9.2A^2

Experimental Properties

PSA: 9.23000
LogP: 3.35890

2-bromo-1-(difluoromethoxy)-4-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013000372-250mg	3-Bromo-4-(difluoromethoxy)toluene	954235-93-9	97%	250mg	$499.20	2023-08-31
Alichem	A013000372-500mg	3-Bromo-4-(difluoromethoxy)toluene	954235-93-9	97%	500mg	$831.30	2023-08-31
Alichem	A013000372-1g	3-Bromo-4-(difluoromethoxy)toluene	954235-93-9	97%	1g	$1475.10	2023-08-31
Enamine	EN300-1131791-0.05g	2-bromo-1-(difluoromethoxy)-4-methylbenzene	954235-93-9	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1131791-0.1g	2-bromo-1-(difluoromethoxy)-4-methylbenzene	954235-93-9	95%	0.1g	$490.0	2023-10-26
Enamine	EN300-1131791-0.25g	2-bromo-1-(difluoromethoxy)-4-methylbenzene	954235-93-9	95%	0.25g	$513.0	2023-10-26
Enamine	EN300-1131791-0.5g	2-bromo-1-(difluoromethoxy)-4-methylbenzene	954235-93-9	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1131791-1.0g	2-bromo-1-(difluoromethoxy)-4-methylbenzene	954235-93-9		1g	$728.0	2023-05-23
Enamine	EN300-1131791-2.5g	2-bromo-1-(difluoromethoxy)-4-methylbenzene	954235-93-9	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1131791-5.0g	2-bromo-1-(difluoromethoxy)-4-methylbenzene	954235-93-9		5g	$2110.0	2023-05-23

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